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Compound of Interest

Compound Name: F594-1001

Cat. No.: B15565522 Get Quote

Disclaimer: The identifier "F594-1001" does not correspond to a chemical substance but rather

appears to be a part number for a solid component conforming to the ASTM F594 standard.

This standard specifies the chemical and mechanical requirements for stainless steel nuts.

Therefore, a chemical Safety Data Sheet (SDS) is not applicable. The following information

provides guidance on the proper disposal of these solid metal fasteners.

The primary and most environmentally responsible method for the disposal of stainless steel

products is recycling. Stainless steel is 100% recyclable and can be re-melted to produce new

steel products without any degradation in quality.

Material Composition
The ASTM F594 specification covers several alloy groups. The exact composition can vary, but

the table below summarizes the common alloys used.
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Alloy Group Common Alloy Types Key Alloying Elements

1 303, 304, 304L, 305 Chromium, Nickel

2 316, 316L
Chromium, Nickel,

Molybdenum

3 321, 347
Chromium, Nickel,

Titanium/Columbium

4 430, 430F Chromium

5 410, 416 Chromium

6 431 Chromium, Nickel

7 630 (17-4) Chromium, Nickel, Copper

This table provides a summary of common alloys. For a complete list and detailed chemical

compositions, refer to the official ASTM F594 standard documentation.

Disposal Protocol: Recycling of Stainless Steel
Fasteners
For researchers, scientists, and drug development professionals, it is essential to ensure that

any disposed materials are free from contamination. If the F594-1001 fasteners have been in

contact with hazardous chemical, biological, or radioactive materials, they must be

decontaminated according to laboratory safety protocols before disposal.

Step-by-Step Disposal Procedure:

Decontamination (if applicable):

If the fasteners are contaminated with hazardous materials, follow established laboratory

procedures for decontamination. This may involve rinsing with appropriate solvents,

autoclaving for biological contaminants, or other specialized cleaning methods.

Ensure that the decontamination process does not create a new hazardous waste stream.

Dispose of any cleaning materials or solutions in accordance with safety guidelines.
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Segregation:

Separate the stainless steel fasteners from other waste materials, especially from other

metals. Keeping stainless steel separate from carbon steel or aluminum will increase its

recycling value.

If you have large quantities of different types of metal fasteners, it is best practice to keep

them in separate, clearly labeled containers.

Collection and Storage:

Store the clean, segregated stainless steel fasteners in a designated container. For small

quantities, a labeled jar or box is sufficient. For larger volumes, a dedicated drum or bin

should be used.

Recycling:

Small Quantities: For small amounts of fasteners, some municipal recycling programs may

accept them in the household recycling bin. It is recommended to place them inside a

larger metal can (like a food tin) to prevent them from being lost during the sorting

process[1].

Large Quantities: For larger volumes, which is more common in industrial and research

settings, the fasteners should be taken to a dedicated scrap metal recycling facility[2][3].

These facilities have the equipment to properly process and recycle stainless steel.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of F594-
1001 fasteners.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://cblfastenings.co.uk/how-to-dispose-of-unwanted-nuts-bolts-fastenings-and-fixings/
https://glescrap.com/blog/stainless-steel-recycling-guide/
https://www.melfast.com/blog/2016/06/fastener-recycling-options-you-can-explore
https://www.benchchem.com/product/b15565522?utm_src=pdf-body
https://www.benchchem.com/product/b15565522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


F594-1001 Fastener for Disposal

Is the fastener contaminated with
hazardous materials?

Decontaminate according to
lab safety protocols

Yes

Segregate from other waste
and other metals

No

Store in a designated
container for scrap metal

Determine quantity of
fasteners for disposal

Small Quantity

Small

Large Quantity

Large

Place in a metal can and add to
municipal recycling bin

Transport to a scrap
metal recycling facility

Properly Recycled

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15565522?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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